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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the off-target effects of SC-51089 free base. The information is intended for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of SC-51089?

SC-51089 is a selective antagonist of the Prostaglandin E2 (PGE2) receptor subtype EP1.[1][2]
[31[41[5][6]

Q2: What are the known off-target effects of SC-51089?

SC-51089 exhibits measurable affinity for other prostanoid receptors, which can be considered
off-target effects. The primary off-targets identified are the Thromboxane A2 (TP) receptor, and
to a lesser extent, the Prostaglandin E2 receptor subtypes EP3 and the Prostaglandin F
receptor (FP).[1][3][5][6] Its affinity for EP2, EP4, and DP receptors is significantly lower.[3]

Q3: How significant are the off-target interactions of SC-510897?

The significance of off-target interactions depends on the experimental concentration of SC-
51089 being used. At concentrations well above the Ki for its primary target (EP1), the
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likelihood of engaging off-target receptors increases. The table below summarizes the binding
affinities (Ki) for the primary target and known off-targets. A lower Ki value indicates a higher
binding affinity.

Quantitative Data Summary: SC-51089 Binding

Affinities

Target Receptor Ki (pM) Selectivity vs. EP1 Reference
EP1 (On-Target) 1.3 - [1][5][6]

TP (Off-Target) 11.2 8.6-fold [1][5][6]
EP3 (Off-Target) 17.5 13.5-fold [11[5][6]

FP (Off-Target) 61.1 47-fold [1][5][6]
EP2 (Off-Target) >100 >77-fold [3]

EP4 (Off-Target) >100 >77-fold [3]

DP (Off-Target) >100 >77-fold [3]

Q4: What signaling pathways are involved with the on-target and potential off-target receptors?

The primary target, EP1, is a G-protein coupled receptor (GPCR) that signals through the Gq
pathway, leading to an increase in intracellular calcium.[7] Potential off-target receptors like
EP3 can be coupled to Gi (inhibiting adenylyl cyclase), while TP receptors also couple to Gg.
Understanding these pathways is crucial for interpreting experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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